Cas no 885951-89-3 (Fmoc-1-pyrrolidine-3-carboxylic acid)

Fmoc-1-pyrrolidine-3-carboxylic acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, allowing selective deprotection under mild basic conditions. The pyrrolidine-3-carboxylic acid scaffold provides a constrained, cyclic structure that can enhance peptide stability and modulate conformational properties. This compound is valued for its high purity, reliable reactivity, and compatibility with standard Fmoc-based peptide coupling protocols. It is commonly employed in the synthesis of peptidomimetics and bioactive peptides, where the incorporation of a pyrrolidine ring can influence secondary structure and improve metabolic stability. The product is typically supplied as a white crystalline solid with well-characterized analytical data (HPLC, NMR, MS) to ensure quality control.
Fmoc-1-pyrrolidine-3-carboxylic acid structure
885951-89-3 structure
Product Name:Fmoc-1-pyrrolidine-3-carboxylic acid
CAS No:885951-89-3
MF:C20H19NO4
MW:337.369165658951
MDL:MFCD02179123
CID:69310
PubChem ID:5223225
Update Time:2025-07-02

Fmoc-1-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Fmoc-Pyrrolidine-3-carboxylic acid
    • 1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
    • 1,3-Pyrrolidinedicarboxylic acid, 1-(9H-fluoren-9-ylmethyl) ester
    • Fmoc-1-pyrrolidine-3-carboxylic acid
    • 1-N-FMOC-PYRROLIDINE-3-CARBOXYLIC ACID
    • AB2860
    • DTXSID20411210
    • 1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidine-3-carboxylic acid
    • FT-0679897
    • EN300-657427
    • 1-Fmoc-3-pyrrolidinecarboxylic acid
    • AKOS012614495
    • 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PYRROLIDINE-3-CARBOXYLIC ACID
    • Z1123720123
    • 885951-89-3
    • AB91839
    • AB88327
    • AS-44665
    • CS-0213256
    • Fmoc-DL-beta-Pro-OH
    • MFCD02179123
    • (S)-1-Fmoc-3-pyrrolidinecarboxylic acid
    • AB88950
    • SCHEMBL15884802
    • 1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidine-3-carboxylic acid
    • DB-031529
    • MDL: MFCD02179123
    • Inchi: 1S/C20H19NO4/c22-19(23)13-9-10-21(11-13)20(24)25-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,22,23)
    • InChI Key: GUAMYYOQAAUXLR-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 337.13100
  • Monoisotopic Mass: 337.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: 3.27990

Fmoc-1-pyrrolidine-3-carboxylic acid Security Information

  • HazardClass:IRRITANT

Fmoc-1-pyrrolidine-3-carboxylic acid Pricemore >>

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